![molecular formula C7H8N2O B1317356 3-Methylpicolinamide CAS No. 937648-82-3](/img/structure/B1317356.png)
3-Methylpicolinamide
Overview
Description
3-Methylpicolinamide is a pyridine derivative . It is also known as N-tert-butyl-3-methylpicolinamide and is used as an intermediate in the synthesis of Loratadine .
Synthesis Analysis
The synthesis of 3-Methylpicolinamide and its derivatives has been a topic of interest in recent research. For instance, a study reported the design, synthesis, and evaluation of thienopyrimidine/N-methylpicolinamide derivatives for activities against three cancer cell lines . Another study highlighted an optimized route for preparing key intermediate 4- (4-amino-3-fluorophenoxy)- N -methylpicolinamide by O -alkylation, nitration, and reduction reactions .
Molecular Structure Analysis
The molecular formula of 3-Methylpicolinamide is C7H8N2O, with an average mass of 136.151 Da and a monoisotopic mass of 136.063660 Da . A study on 3-methyl picolinic acid, a related compound, used FT-IR and FT-Raman spectra to obtain the optimized geometry using density functional theory .
Scientific Research Applications
Anticancer Therapeutics Development
3-Methylpicolinamide, as part of the broader family of N-methylpicolinamides, has been extensively researched for its potential in anticancer therapeutics. Studies have highlighted its significance in the synthesis of picolinamide-containing heterocyclic compounds, demonstrating potent anticancer activities. These efforts are aimed at developing novel, less toxic, and more effective drugs against various cancer diseases by exploring structure-activity relationships to inspire the innovation of new anticancer agents (Balakrishna Moku et al., 2019).
Antiproliferative Activities
Further research into N-methylpicolinamide derivatives has shown promising antiproliferative activities against cancer cell lines, including human alveolar epithelial cells, lung cancer cells, and colorectal cancer cells. Specific derivatives with halogen substituents have exhibited preferable cytotoxicity, suggesting the potential of these compounds in cancer treatment strategies (X. Zhai et al., 2013).
Synthesis and Evaluation Against Tumor Cell Lines
A novel series of 4-(4-formamidophenylamino)-N-methylpicolinamide derivatives were synthesized and evaluated against different tumor cell lines. These derivatives showed the ability to inhibit the proliferation of human cancer cell lines at low micromolar concentrations, with certain analogs demonstrating broad-spectrum antiproliferative activity. In vivo experiments also revealed the potential of these compounds to prolong the longevity of colon carcinoma-burdened mice, highlighting their therapeutic potential (Nana Meng et al., 2021).
Catalysts for CO2 Hydrogenation
Research on catalysts for the hydrogenation of CO2 to formate has identified picolinamide and its derivatives, including those with 3-methyl substituents, as highly effective. These catalysts have shown exceptional activity even under ambient conditions, significantly contributing to green chemistry and environmental sustainability efforts (Ryoichi Kanega et al., 2017).
Melanoma Imaging and Therapy
The development of radiotracers targeting melanoma has also seen the application of N-methylpicolinamide derivatives. These radiotracers, including those incorporating 3-methylpicolinamide, have demonstrated high binding selectivity and affinity for melanoma cells, offering new avenues for diagnostic imaging and potential therapeutic applications (Xiaowei Ma et al., 2018).
Safety And Hazards
properties
IUPAC Name |
3-methylpyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-5-3-2-4-9-6(5)7(8)10/h2-4H,1H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIOUQYUFHADEHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10586360 | |
Record name | 3-Methylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylpicolinamide | |
CAS RN |
937648-82-3 | |
Record name | 3-Methylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10586360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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